BODIPY-cholesterol

Specification

• Description: BODIPY-cholesterol is a biologically active and cell-permeable analog of cholesterol that is tagged with a fluorescent BODIPY group at carbon 24.1,2 It co-localizes with dehydroergosterol, a marker of cholesterol, in HeLa cells and is trafficked from the plasma membrane to the endocytic recycling compartment in BHK cells. BODIPY-cholesterol displays excitation/emission maxima of 480/508 nm, respectively, and has been used to monitor sterol uptake and inter-organelle sterol flux in cells.; Biomolecules attached to BODIPY, is readily absorbed in the visible light. It results in greater fluorescence quantum yields. It is highly photostable and less sensitive to change in polarity and pH.; EverFluor 24-norcholesterol is a green-fluorescent cholesterol analog for investigations of membrane partitioning and lysosomal sterol accumulation. EverFluor 24-norcholesterol is similar to natural cholesterol in terms of membrane partitioning. EverFluor 24-norcholesterol is a non-toxic, live cell-permeant stain that is optimally excited at 495 nm.
• CAS No.: 878557-19-8
• Molecular Formula: C36H51BF2N2O
• Molecular Weight: 576.62
• IUPAC Name: (10R,13R)-17-[4-(2,2-difluoro-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-8-yl)butan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C36H51BF2N2O/c1-21(8-10-29-33-22(2)18-24(4)40(33)37(38,39)41-25(5)19-23(3)34(29)41)30-12-13-31-28-11-9-26-20-27(42)14-16-35(26,6)32(28)15-17-36(30,31)7/h9,18-19,21,27-28,30-32,42H,8,10-17,20H2,1-7H3/t21?,27?,28?,30?,31?,32?,35-,36+/m0/s1
• SMILES: [B-]1(N2C(=CC(=C2C(=C3[N+]1=C(C=C3C)C)CCC(C)C4CCC5C4(CCC6C5CC=C7C6(CCC(C7)O)C)C)C)C)(F)F